Cas no 1807161-02-9 (2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1807161-02-9
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4874873
• Update Time: 2025-05-20

2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-4-1-3(7(10)11)5(2-15)16-6(4)8(12,13)14/h1,7H
• InChI Key： YZYYUKLUJIMXDF-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=C(C#N)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine

Introduction to 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1807161-02-9)

2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine, identified by its CAS number 1807161-02-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery. This compound belongs to a class of heterocyclic molecules that are widely explored for their biological activity and synthetic utility. The presence of multiple fluorine atoms and cyano functional groups makes it a structurally complex yet intriguing molecule for medicinal chemists.

The molecular structure of 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine features a pyridine core substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, a fluoro atom at the 5-position, and a trifluoromethyl group at the 6-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atoms, in particular, are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles, making them valuable in drug design.

In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their ability to improve drug efficacy and bioavailability. Studies have demonstrated that the introduction of fluorine atoms can lead to increased lipophilicity, reduced polarity, and enhanced binding to enzymes and receptors. For instance, fluorinated pyridines have been shown to be effective in developing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The compound 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine represents a promising scaffold for such applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The cyano group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility makes 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine a versatile intermediate in synthetic chemistry. Researchers have utilized similar scaffolds in the development of antiviral and anticancer agents, highlighting the compound's broad applicability.

The synthesis of 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of multiple fluorine atoms often necessitates specialized synthetic methodologies to ensure high yield and purity. Techniques such as halogen exchange reactions, metal-catalyzed cross-coupling, and electrochemical fluorination have been employed in its preparation. These synthetic strategies not only showcase the compound's complexity but also reflect the advancements in fluorination chemistry.

From a biological perspective, the presence of multiple fluorine atoms can significantly influence the pharmacological properties of 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine. Fluorinated compounds are known to exhibit improved binding affinities due to their ability to engage hydrophobic pockets and form stronger interactions with biological targets. Additionally, the electron-withdrawing nature of the cyano group can modulate the electronic properties of the molecule, affecting its reactivity and selectivity.

Recent studies have explored the potential of 2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine as an intermediate in the development of novel therapeutic agents. For example, researchers have investigated its use in designing inhibitors targeting enzymes overexpressed in cancer cells. The structural features of this compound make it an attractive candidate for modulating enzyme activity by interacting with key residues in the active site. Furthermore, its ability to undergo further functionalization allows for the creation of analogs with enhanced potency and selectivity.

The compound's fluorescence properties have also been explored as a tool for bioimaging applications. Fluorescent probes based on fluorinated pyridines have shown promise in visualizing biological processes in real-time. The unique electronic environment created by the multiple substituents can be tuned to emit light at specific wavelengths, making it possible to develop highly sensitive detection methods for disease biomarkers.

In conclusion,2-Cyano-3-(difluoromethyl)-5-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1807161-02-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic versatility and biological activity, make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to play an increasingly important role in addressing unmet medical needs.